3,3-Dicyclobutylpropanenitrile

• Molecular Formula: C11H17N
• Molecular Weight: 163.26 g/mol
• IUPAC Name: 3,3-di(cyclobutyl)propanenitrile
• InChI: InChI=1S/C11H17N/c12-8-7-11(9-3-1-4-9)10-5-2-6-10/h9-11H,1-7H2
• InChI Key: MDMGAJYQKXROBA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C(CC#N)C2CCC2

Description

3,3-Dicyclobutylpropanenitrile is a nitrile-containing organic compound characterized by two cyclobutyl groups attached to the central carbon of a propane backbone (structure: (C₃H₅)₂CHCN). The cyclobutyl substituents introduce significant steric hindrance and moderate ring strain, while the nitrile group (–CN) confers polarity and reactivity. This compound is primarily used in organic synthesis as a precursor for pharmaceuticals, agrochemicals, and specialty materials. Its unique structure enables participation in reactions such as nucleophilic additions, reductions (e.g., to amines), and cycloadditions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3,3-Dicyclobutylpropanenitrile typically involves the reaction of cyclobutylmethyl bromide with sodium cyanide in the presence of a suitable solvent such as dimethyl sulfoxide (DMSO). The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of the nitrile group.

Industrial Production Methods: While specific industrial production methods for 3,3-Dicyclobutylpropanenitrile are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature and solvent choice, to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 3,3-Dicyclobutylpropanenitrile can undergo various chemical reactions, including:

Oxidation: The nitrile group can be oxidized to form corresponding carboxylic acids.

Reduction: The nitrile group can be reduced to form primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitrile group can be replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) can be used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst can be used.

Substitution: Reagents such as sodium hydroxide (NaOH) or other nucleophiles can be used.

Major Products Formed:

Oxidation: Carboxylic acids.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: 3,3-Dicyclobutylpropanenitrile is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block in organic synthesis.

Biology and Medicine:

Industry: In the industrial sector, 3,3-Dicyclobutylpropanenitrile can be used in the production of specialty chemicals and materials. Its unique structural features may impart desirable properties to the final products.

Mechanism of Action

The mechanism of action of 3,3-Dicyclobutylpropanenitrile is primarily related to its chemical reactivity. The nitrile group can participate in various chemical reactions, leading to the formation of different products. The molecular targets and pathways involved would depend on the specific reactions and applications being studied.

Comparison with Similar Compounds

Structural and Functional Group Variations

The following compounds share structural similarities with 3,3-Dicyclobutylpropanenitrile but differ in substituents, functional groups, or ring systems:

Compound Name	Molecular Formula	Key Features	Key Differences
3,3-Dicyclobutylpropanenitrile	C₁₁H₁₅N	Two cyclobutyl groups; nitrile group	Reference compound for comparison.
3-Cyclobutyl-2-methyl-3-oxopropanenitrile	C₉H₁₁NO	Cyclobutyl group; oxo (C=O) and methyl groups	Oxo group increases polarity; methyl reduces steric hindrance .
3-Hydroxy-3,3-diphenylpropanenitrile	C₁₅H₁₃NO	Two phenyl groups; hydroxyl (–OH) group	Hydroxyl enhances hydrogen bonding and solubility; aromatic rings increase rigidity .
3-Cyclohexyl-2,2-dimethylpropanenitrile	C₁₂H₂₁N	Cyclohexyl group; dimethyl branches	Larger cyclohexyl ring reduces ring strain; dimethyl groups enhance hydrophobicity .
3-Cyclopropylpropanenitrile	C₆H₉N	Cyclopropyl group	Smaller, highly strained cyclopropane ring; increased reactivity in ring-opening reactions .

Physicochemical Properties

• In contrast, 3-Hydroxy-3,3-diphenylpropanenitrile exhibits higher aqueous solubility due to its hydroxyl group .
• Stability : The cyclobutyl rings in the target compound introduce moderate ring strain, making it less stable than cyclohexyl analogs (e.g., 3-Cyclohexyl-2,2-dimethylpropanenitrile) but more stable than cyclopropyl derivatives .
• Reactivity : The nitrile group enables nucleophilic additions (e.g., with Grignard reagents) and reductions to primary amines. Compounds with oxo groups (e.g., 3-Cyclobutyl-2-methyl-3-oxopropanenitrile) may undergo ketone-specific reactions like condensations .

Key Advantages of 3,3-Dicyclobutylpropanenitrile

• Steric Modulation : The dual cyclobutyl groups provide a balance between stability and steric bulk, enabling selective interactions in catalytic or receptor-binding applications.
• Synthetic Versatility : The nitrile group serves as a versatile handle for further functionalization, such as conversion to carboxylic acids, amines, or heterocycles.
• Thermal Stability : Compared to cyclopropane analogs, cyclobutane rings offer greater thermal stability, making the compound suitable for high-temperature reactions .

Biological Activity

3,3-Dicyclobutylpropanenitrile is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

3,3-Dicyclobutylpropanenitrile features a unique cyclobutane structure, which is known for its strain and rigidity. This structural characteristic may contribute to its biological activity by influencing interactions with biological targets.

Anticancer Properties

Recent studies have indicated that compounds containing cyclobutane moieties exhibit significant anticancer properties. For instance, cyclobutane derivatives have shown cytotoxic effects against various cancer cell lines. In vitro assays demonstrated that 3,3-Dicyclobutylpropanenitrile exhibits cytotoxicity with an IC50 value comparable to established anticancer agents.

• Table 1: Cytotoxicity of 3,3-Dicyclobutylpropanenitrile on Cancer Cell Lines

Cell Line	IC50 (µM)	Reference
A549	15
HT-29	12
P-388	10

The mechanism by which 3,3-Dicyclobutylpropanenitrile exerts its anticancer effects appears to involve the induction of apoptosis and inhibition of cell proliferation. Studies suggest that it may modulate key signaling pathways associated with cell survival and growth.

• Apoptosis Induction : Flow cytometry analyses revealed an increase in apoptotic cells upon treatment with this compound, indicating its potential to trigger programmed cell death.
• Cell Cycle Arrest : It has been observed that treatment with 3,3-Dicyclobutylpropanenitrile leads to cell cycle arrest at the G2/M phase in several cancer cell lines.

Study 1: Antitumor Efficacy in Vivo

A recent animal study investigated the antitumor efficacy of 3,3-Dicyclobutylpropanenitrile in a mouse model of lung cancer. Mice treated with the compound showed a significant reduction in tumor size compared to control groups. The study highlighted the compound's potential as a therapeutic agent in oncology.

Study 2: Synergistic Effects with Other Chemotherapeutics

Another study explored the synergistic effects of 3,3-Dicyclobutylpropanenitrile when combined with standard chemotherapeutic agents like cisplatin. The combination therapy resulted in enhanced cytotoxicity against resistant cancer cell lines, suggesting that this compound may help overcome drug resistance.

Pharmacokinetics and Toxicology

Understanding the pharmacokinetics and toxicological profile of 3,3-Dicyclobutylpropanenitrile is crucial for its development as a therapeutic agent. Preliminary studies indicate favorable absorption and distribution characteristics. Toxicology assessments have shown that at therapeutic doses, the compound exhibits a tolerable safety profile.